tert-butyl N-[4-cyano-2-iodo-5-(trifluoromethyl)phenyl]carbamate

• IUPAC Name: tert-butyl N-[4-cyano-2-iodo-5-(trifluoromethyl)phenyl]carbamate
• InChI: InChI=1S/C13H12F3IN2O2/c1-12(2,3)21-11(20)19-10-5-8(13(14,15)16)7(6-18)4-9(10)17/h4-5H,1-3H3,(H,19,20)
• InChI Key: OTPKJIQWGFXCAN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(C=C(C(=C1)C(F)(F)F)C#N)I
• Molecular Formula: C13H12F3IN2O2
• Molecular Weight: 412.15 g/mol

Description

“tert-butyl N-[4-cyano-2-iodo-5-(trifluoromethyl)phenyl]carbamate” is a chemical compound with the molecular formula C13H12F3IN2O2. It has a molecular weight of 412.15. The compound is solid in physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H12F3IN2O2/c1-12(2,3)21-11(20)19-10-5-8(13(14,15)16)7(6-18)4-9(10)17/h4-5H,1-3H3,(H,19,20). This code provides a textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound has a melting point range of 154 - 155 degrees Celsius. It is a solid in physical form.

Scientific Research Applications

• Molecular Structure and Bonding Characteristics

  • tert-Butyl N-trifluoromethylcarbamate, a similar compound, demonstrates unique bonding characteristics, including an unusually short N-CF3 bond and a lengthened N-C(O2) bond. The CNC(=O)OC section of this molecule is planar, with the CC3 and CF3 groups staggered with respect to the C-O bond. This research provides insights into the molecular structure and bonding behavior of tert-butyl N-[4-cyano-2-iodo-5-(trifluoromethyl)phenyl]carbamate (Brauer, Burger, Pawelke, & Wilke, 1988).

• Synthesis Processes

  • Synthesis methods for similar compounds, such as Tert-Butyl phenyl(phenylsulfonyl)methylcarbamate, provide insights into the chemical processes that could be adapted for synthesizing tert-butyl N-[4-cyano-2-iodo-5-(trifluoromethyl)phenyl]carbamate. These methods involve asymmetric Mannich reactions, demonstrating the potential for creating complex carbamates (Yang, Pan, & List, 2009).

• Chemical Reactions and Applications

  • Compounds like tert-butyl (5-chloropenta-2,4-diyn-1-yl)carbamate and tert-butyl (5-iodopenta-2,4-diyn-1-yl)carbamate, demonstrate the capacity of tert-butyl carbamates for forming bifurcated N—H⋯O hydrogen bonds and C—X⋯O halogen bonds. This suggests potential applications in the synthesis of complex molecular structures and pharmaceuticals (Baillargeon et al., 2017).

• Pharmaceutical Intermediates

  • Tert-Butyl carbazate, a structurally related compound, has been used to create antimicrobial agents, demonstrating the pharmaceutical potential of tert-butyl carbamates. This suggests that tert-butyl N-[4-cyano-2-iodo-5-(trifluoromethyl)phenyl]carbamate could also serve as a valuable intermediate in the development of new drugs (Ghoneim & Mohamed, 2013).

• Potential in Organic Synthesis

  • Studies on tert-butyl N-phenylmethyl-N-trimethylsilylmethyl carbamate and similar compounds indicate that tert-butyl carbamates can undergo metalation at multiple positions. This versatility in chemical reactions suggests a wide range of applications in organic synthesis, potentially including the synthesis of tert-butyl N-[4-cyano-2-iodo-5-(trifluoromethyl)phenyl]carbamate (Sieburth & Somers, 1996).

Safety and Hazards

The compound is associated with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H312, and H332. Precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501.